1-(Diphenylacetyl)-4-(4-fluorobenzoyl)piperazine

• Molecular Formula: C25H23FN2O2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 1-[4-(4-fluorobenzoyl)piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C25H23FN2O2/c26-22-13-11-21(12-14-22)24(29)27-15-17-28(18-16-27)25(30)23(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,23H,15-18H2
• InChI Key: DZOXKBWYZQJZJC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)F)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(Diphenylacetyl)-4-(4-fluorobenzoyl)piperazine, commonly known as DFPP, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DFPP is a piperazine derivative that exhibits unique properties, making it a promising candidate for drug development. In

Mechanism of Action

The mechanism of action of DFPP is not fully understood. However, it is believed that DFPP exerts its effects by modulating various signaling pathways in the body. DFPP has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are involved in the inflammatory response. DFPP has also been found to modulate the activity of neurotransmitters such as dopamine and acetylcholine, which are involved in the regulation of mood and cognition.
Biochemical and Physiological Effects:
DFPP has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. DFPP has also been shown to possess antifungal and antibacterial properties by disrupting the cell membrane of microorganisms. In addition, DFPP has been found to reduce inflammation and pain by inhibiting the activity of inflammatory enzymes. DFPP has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

DFPP has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. DFPP is also soluble in a range of solvents, making it suitable for use in various assays. However, DFPP has some limitations for lab experiments. It is a relatively new compound, and its properties and effects are not fully understood. Further research is needed to elucidate the mechanism of action and potential side effects of DFPP.

Future Directions

There are several future directions for research on DFPP. One area of interest is the development of DFPP as a potential therapeutic agent for cancer, fungal, and bacterial infections. Another area of interest is the potential use of DFPP in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is also needed to understand the mechanism of action of DFPP and its potential side effects. Finally, the synthesis of DFPP analogs with improved properties and efficacy is an area of future research.

Synthesis Methods

The synthesis of DFPP involves the reaction of 1-(diphenylacetyl)piperazine with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields DFPP as a white solid. The purity of the compound can be improved through recrystallization from a suitable solvent.

Scientific Research Applications

DFPP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, antifungal, and antibacterial properties. DFPP has also been found to possess anti-inflammatory and analgesic effects. In addition, DFPP has shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.